Cas no 864682-43-9 (1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-(1H-pyrazol-4-yl)-, ethyl ester)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-(1H-pyrazol-4-yl)-, ethyl ester
• CAS No: 864682-43-9
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 835286
• PubChem ID: 11219054
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-(1H-pyrazol-4-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 3-(1H-pyrazol-4-yl)-, ethyl ester
• 3-(1H-PYRAZOL-4-YL)-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 3-(1H-pyrazol-4-yl)-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• 864682-43-9
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid,3-(1H-pyrazol-4-yl)-,ethyl ester
• SCHEMBL8280140

• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)8-3-10-11(9-5-16-17-6-9)7-15-12(10)14-4-8/h3-7H,2H2,1H3,(H,14,15)(H,16,17)
• InChI Key： QLAKRGAMNWRHRX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C(=C1)C(C1C=NNC=1)=CN2)=O

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.7Ų